4-fluoro-2-methyl-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H19FN2O4S3/c1-14-12-16(21)7-9-19(14)29(24,25)22-17-8-6-15-4-2-10-23(18(15)13-17)30(26,27)20-5-3-11-28-20/h3,5-9,11-13,22H,2,4,10H2,1H3
• InChI Key: OKPYLRVXMUGARV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CS4)C=C2
• Molecular Formula: C20H19FN2O4S3
• Molecular Weight: 466.6 g/mol

Description

4-fluoro-2-methyl-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H19FN2O4S3 and its molecular weight is 466.56. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-2-methyl-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-2-methyl-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescence-Based Zinc Detection

• Sulfonamide derivatives are crucial in the development of fluorophores for zinc(II) detection, aiding in the study of intracellular zinc levels. The research involves synthesizing and examining the fluorescing characteristics of various sulfonamides, contributing to our understanding of zinc's biological roles (Kimber et al., 2001).

Anticancer Agents

• Certain tetrahydroisoquinoline derivatives, including sulfonamides, have been synthesized and evaluated for their anticancer properties. These compounds exhibit potent cytotoxicity against various cancer cell lines, demonstrating the potential for the development of new anticancer drugs (Redda et al., 2010).

Carbonic Anhydrase Inhibitors

• Sulfonamides incorporating a thiourea scaffold have shown strong affinity towards carbonic anhydrase isozymes, suggesting potential for therapeutic applications in conditions like glaucoma by lowering intraocular pressure (Casini et al., 2002).

Antiviral Agents

• Diarylpyrazolylquinoline derivatives have been investigated for their anti-dengue virus activity, highlighting the potential of sulfonamide compounds in developing treatments against viral infections (Lee et al., 2017).

Enzyme Inhibitory Activity

• Novel sulfonamide derivatives have been designed as selective inhibitors of human carbonic anhydrases, presenting a promising approach for targeting specific isozymes implicated in diseases like cancer and glaucoma (Gul et al., 2018).

Synthesis of Ruthenium Complexes

• Sulfonamide derivatives have been used to synthesize half-sandwich ruthenium complexes, demonstrating applications in catalysis, particularly in the transfer hydrogenation of acetophenone derivatives (Dayan et al., 2013).